Cas no 766-82-5 (3-Ethynyltoluene)

M-toluene acetylene is a chemical substance,The chemical formula isC9H8,The molecular weight is116.1598.Appearance and properties: transparent light yellow to brown liquid.Density:0.900g/mLat25°C(lit.).Boiling point:170-175°C(lit.).Flash point:50°C.Refractive index:n20/D1.5440(lit.).Store in a cool place\Ventilated warehouse.The storage temperature should not exceed37°C.Should be consistent withOxidizing agent\Edible chemicals are stored separately,Do not mix storage.

3-Ethynyltoluene structure

Product Name:3-Ethynyltoluene

CAS No:766-82-5

Molecular Formula:C₉H₈

Molecular Weight:116.1598

MDL:MFCD01318174

CID:39813

PubChem ID:136600

3-Ethynyltoluene Properties

Names and Identifiers

- 1-Ethynyl-3-methyl-benzene
- 3-Ethynyltoluene~3-Methylphenylacetylene
- 3-Ethynyltoluene
- m-Tolylacetylene
- 1-Ethynyl-3-methylbenzene
- 3'-Methylphenyl acetylene
- 3-Methylphenylacetylene
- 3'-Methylphenylacetylene
- Benzene,1-ethynyl-3-methyl-
- Benzene, 1-ethynyl-3-methyl-
- RENYIDZOAFFNHC-UHFFFAOYSA-N
- 3-Methyl phenylacetylene
- 3-tolylacetylene
- ethynyl-3-methylbenzene
- (3-Methylphenyl)acetylene
- 3-ethynyl-1-methylbenzene
- KSC492I6T
- RENYIDZOAFFNHC-UHFFFAOYSA-
- DTXSID00227412
- E0665
- FT-0629022
- PS-4892
- 3-Ethynyltoluene, 97%
- Q-102462
- 2-(2-METHOXY-PHENYL)-QUINOLINE-4-CARBOXYLICACID
- EN300-103708
- 1-ethynyl-3-methylbenzene;3-Ethynyltoluene
- MFCD01318174
- A9719
- AKOS009157302
- 766-82-5
- InChI=1/C9H8/c1-3-9-6-4-5-8(2)7-9/h1,4-7H,2H3
- DB-012637
- +Expand
- MDL： MFCD01318174
- InChIKey： RENYIDZOAFFNHC-UHFFFAOYSA-N
- Inchi： 1S/C9H8/c1-3-9-6-4-5-8(2)7-9/h1,4-7H,2H3
- SMILES： C1(C([H])([H])[H])C([H])=C([H])C([H])=C(C#C[H])C=1[H]
- BRN： 2038007

Computed Properties

Exact Mass: 116.0626g/mol
Surface Charge: 0
XLogP3: 3.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 116.0626g/mol
Monoisotopic Mass: 116.0626g/mol
Topological Polar Surface Area: 0Å²
Heavy Atom Count: 9
Complexity: 126
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.97630
PSA: 0.00000
Refractive Index: n20/D 1.5440(lit.)
Boiling Point: 60°C/14mmHg(lit.)
Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
Color/Form: Not determined
Solubility: Not determined
Density: 0.900 g/mL at 25 °C(lit.)

3-Ethynyltoluene Security Information

Symbol: GHS02 GHS07 GHS08
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S36
Packing Group：III
Packing Group：III
Risk Phrases：R10; R36/37/38; R65
Hazard Level：3
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1993 3/PG 3
Hazard Statement： H226,H304,H315,H319,H335
Warning Statement： P261,P301+P310,P305+P351+P338,P331
Prompt：dangerous
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD34882)
PackingGroup：III
Risk Phrases： 10-36/37/38-65
Signal Word：Danger
HazardClass：3

3-Ethynyltoluene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3-Ethynyltoluene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005WI8-1g	1-Ethynyl-3-methylbenzene	766-82-5	97%	1g	$22.00	2024-04-21
A2B Chem LLC	AC74608-1g	1-Ethynyl-3-methylbenzene	766-82-5	97%	1g	$20.00	2024-04-19
abcr	AB180322-10 g	m-Tolylacetylene, 97%; .	766-82-5	97%	10 g	€166.80	2023-07-20
Alichem	A019086696-5g	1-Ethynyl-3-methylbenzene	766-82-5	97%	5g	$218.40	2023-09-01
Ambeed	A888384-1g	1-Ethynyl-3-methylbenzene	766-82-5	97%	1g	$27.0
Apollo Scientific	OR3481-1g	3-Methylphenylacetylene	766-82-5		1g	£11.00	2024-07-28
Enamine	EN300-103708-0.05g	1-ethynyl-3-methylbenzene	766-82-5	95%	0.05g	$19.0	2023-10-28
eNovation Chemicals LLC	D403928-100g	1-Ethynyl-3-methyl-benzene	766-82-5	97%	100g	$800	2022-09-07
Fluorochem	040032-1g	3'-Methylphenyl acetylene	766-82-5	97%	1g	￡16.00	2022-02-28
TRC	E937843-50mg	3-Ethynyltoluene	766-82-5		50mg	$ 50.00	2022-06-05

3-Ethynyltoluene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:766-82-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:766-82-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

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6. Selective identification of cyclopentaring-fused PAHs and side-substituted PAHs in a low pressure premixed sooting flame by photoelectron photoion coincidence spectroscopy

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